Cas no 860789-21-5 (2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860789-21-5
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 5270938
• Update Time: 2025-07-16

2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 1-(cyclopropylmethyl)-4-(2,6-dimethylphenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C15H19N3O/c1-10-5-4-6-11(2)14(10)18-12(3)16-17(15(18)19)9-13-7-8-13/h4-6,13H,7-9H2,1-3H3
• InChI Key： CPXPEESXZOQYCW-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(C)C=1N1C(=O)N(CC2CC2)N=C1C

Additional information on 2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Professional Introduction to Compound with CAS No. 860789-21-5 and Product Name: 2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

The compound identified by the CAS number 860789-21-5 and the product name 2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolone class, a structural motif known for its broad spectrum of biological activities. The unique combination of cyclopropylmethyl and dimethylphenyl substituents in its molecular framework suggests potential interactions with biological targets that are both specific and potent.

Recent research in medicinal chemistry has highlighted the importance of triazolone derivatives in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a 5-methyl group and a 2-(cyclopropylmethyl) side chain, contribute to its distinctive chemical properties. These features not only influence its solubility and stability but also play a crucial role in determining its pharmacokinetic behavior. The 2,4-dihydro moiety further enhances its potential as a pharmacophore by providing a rigid scaffold that can interact favorably with biological receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and immunomodulatory disorders. Studies have demonstrated that triazolone derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The 4-(2,6-dimethylphenyl) substituent in this compound may enhance its binding affinity to these enzymes, thereby improving its therapeutic efficacy. This aligns with current trends in drug discovery, where targeting inflammation is a critical strategy for managing chronic diseases.

In addition to its anti-inflammatory properties, this compound has shown promise in preclinical studies as a potential antimicrobial agent. The cyclopropylmethyl group is known to contribute to the antimicrobial activity of certain heterocyclic compounds by disrupting bacterial cell membranes. Furthermore, the 5-methyl group may enhance the compound's ability to penetrate bacterial cell walls, increasing its bioavailability. These findings are particularly relevant in light of the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between cyclopropylmethyl ketone and appropriate phenylhydrazines, followed by cyclization to form the triazolone ring. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to improve reaction efficiency. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in verifying the structural integrity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Docking simulations have revealed that it can effectively bind to both COX enzymes and bacterial cell membrane receptors. The predicted binding affinities are comparable to those of existing therapeutic agents, suggesting that this compound has the potential to be developed into a new drug entity. Furthermore, computational studies have identified key residues on the target proteins that interact with the cyclopropylmethyl, dimethylphenyl, and methyl groups, providing valuable insights for structure-based drug design.

The pharmacokinetic profile of this compound has been evaluated through in vitro and in vivo studies. Preliminary results indicate that it exhibits good oral bioavailability and moderate metabolic stability. The presence of multiple rotatable bonds suggests that it may undergo extensive metabolism via cytochrome P450 enzymes. However, preliminary data suggest that it does not pose significant risks for drug-drug interactions, making it a promising candidate for further development.

Future research directions include exploring derivative synthesis to optimize pharmacological properties further. By modifying substituents such as the cyclopropylmethyl group or introducing additional functional groups, it may be possible to enhance potency or selectivity against specific biological targets. Additionally, investigating the mechanism of action at a molecular level will provide deeper insights into how this compound exerts its therapeutic effects.

In conclusion,2-(CYCLOPROPYLMETHYL)-4-(2,6-DIMETHYLPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE represents a significant advancement in pharmaceutical chemistry with potential applications in anti-inflammatory and antimicrobial therapy. Its unique structural features make it an attractive candidate for further development into a novel therapeutic agent. Continued research efforts will be essential in realizing its full pharmaceutical potential.